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Compound of Interest

Compound Name: Diethylphosphine

Cat. No.: B1582533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethylphosphine (CAS No. 627-

49-6), a versatile organophosphorus compound. This document covers its nomenclature,

physicochemical properties, synthesis, applications in organic chemistry, and safety protocols.

Nomenclature and Identification
Diethylphosphine is a secondary phosphine with the chemical formula (C₂H₅)₂PH.[1] Its

systematic and common names are detailed below.

Identifier Value

CAS Number 627-49-6[1][2]

IUPAC Name diethylphosphane[3]

Synonyms Phosphine, diethyl-[3]

Molecular Formula C₄H₁₁P[1]

SMILES CCPCC[2]

InChI Key VZZJVOCVAZHETD-UHFFFAOYSA-N[2]

Physicochemical Properties
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The key physical and chemical properties of diethylphosphine are summarized in the

following table. It is a colorless liquid known for being pyrophoric and air-sensitive.

Property Value Source

Molecular Weight 90.10 g/mol [2][3]

Boiling Point 85 °C [1]

Density 0.782 g/mL at 25 °C [2]

Form Colorless liquid [1]

Purity 98-99% [1][2]

Synthesis of Diethylphosphine
A common method for the synthesis of diethylphosphine involves the reduction of a suitable

precursor, such as chlorodiethylphosphine. While a specific detailed protocol for this exact

transformation is not readily available in the searched literature, a generalized experimental

procedure can be outlined based on common organic synthesis practices for the reduction of

chlorophosphines.

Reaction Scheme:

(C₂H₅)₂PCl + 2[H] → (C₂H₅)₂PH + HCl

Experimental Protocol: Reduction of Chlorodiethylphosphine

This protocol is a representative procedure and requires optimization in a laboratory setting by

trained professionals.

Materials:

Chlorodiethylphosphine (1.0 equiv.)[4]

Reducing agent (e.g., Lithium aluminum hydride, 1.1 equiv.)

Anhydrous diethyl ether
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Inert gas (Argon or Nitrogen)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a reflux condenser connected to an inert gas line is

assembled. The entire apparatus is purged with argon or nitrogen.

Reagent Addition: Anhydrous diethyl ether is added to the flask, followed by the slow

addition of the reducing agent (e.g., LiAlH₄). The mixture is stirred and cooled in an ice

bath. A solution of chlorodiethylphosphine in anhydrous diethyl ether is added dropwise

from the dropping funnel, maintaining a low temperature.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and may be gently refluxed to ensure the reaction goes to completion. The

progress of the reaction should be monitored by an appropriate analytical technique (e.g.,

³¹P NMR spectroscopy).

Work-up: Upon completion, the reaction is carefully quenched by the slow, dropwise

addition of a quenching solution at 0 °C. The resulting mixture is filtered, and the organic

layer is separated.

Purification: The organic layer is washed with brine, dried over an anhydrous drying agent,

and the solvent is removed under reduced pressure. The crude diethylphosphine is then

purified by vacuum distillation.

Applications in Organic Synthesis
Diethylphosphine is a valuable reagent in organic synthesis, primarily serving as a ligand in

transition metal-catalyzed cross-coupling reactions.[2] Its electron-donating properties and

steric bulk influence the reactivity and selectivity of these transformations.

Key Reactions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1582533?utm_src=pdf-body
https://www.benchchem.com/product/b1582533?utm_src=pdf-body
https://www.benchchem.com/product/b1582533?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/731366
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suzuki-Miyaura Coupling: Formation of carbon-carbon bonds between organoboranes and

organic halides.[2]

Heck Reaction: Vinylation of aryl halides.[2]

Buchwald-Hartwig Amination: Formation of carbon-nitrogen bonds.[2]

Sonogashira Coupling: Coupling of terminal alkynes with aryl or vinyl halides.[2]

Stille Coupling: Coupling of organostannanes with organic halides.[2]

Negishi Coupling: Coupling of organozinc compounds with organic halides.[2]

Hiyama Coupling: Coupling of organosilicon compounds with organic halides.[2]

Experimental Workflow and Catalytic Cycle
The following diagrams illustrate the general catalytic cycle for a Suzuki-Miyaura cross-coupling

reaction, a primary application of diethylphosphine, and a typical experimental workflow for

such a reaction.

Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

Ar-Pd(II)(L)₂-X
(Oxidative Adduct)

 Oxidative Addition
(Ar-X)

Ar-Pd(II)(L)₂-Ar'
(Diaryl Complex)

 Transmetalation
(Ar'-B(OR)₂)

 Reductive Elimination
Ar-Ar'

(Product)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Reaction Setup
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Caption: Generalized experimental workflow for a Suzuki-Miyaura coupling reaction.
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Safety and Handling
Diethylphosphine is a hazardous chemical and must be handled with extreme caution by

trained personnel in a controlled laboratory environment.

Hazards:

Pyrophoric: Spontaneously ignites in air.[2]

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

Corrosive: Causes severe skin burns and eye damage.[2]

Handling Precautions:

Work in a well-ventilated fume hood under an inert atmosphere (e.g., argon or nitrogen).

Wear appropriate personal protective equipment (PPE), including flame-retardant lab coat,

safety goggles, face shield, and chemical-resistant gloves.

Keep away from heat, sparks, open flames, and hot surfaces.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

First Aid Measures:

Inhalation: Move to fresh air. Call a physician immediately.

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Call a physician immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Call a physician immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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